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Compound of Interest

Compound Name: D-Erythrose 4-phosphate sodium

Cat. No.: B1141013 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with D-
Erythrose 4-phosphate sodium. Adherence to these guidelines is critical for ensuring

personnel safety and maintaining a secure laboratory environment.

D-Erythrose 4-phosphate sodium is a key intermediate in the pentose phosphate pathway

and is utilized in the biosynthesis of aromatic amino acids. While it is not classified as a

hazardous substance, proper handling and disposal are paramount to upholding laboratory

safety standards.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling D-
Erythrose 4-phosphate sodium in a laboratory setting. This guidance is based on standard

operating procedures for non-hazardous chemical powders.
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Body Part PPE Item
Specifications and
Remarks

Hands Chemical-resistant gloves

Disposable nitrile gloves are

recommended for their

resistance to a broad range of

chemicals, including

phosphate solutions.[1][2][3][4]

[5] Ensure gloves are

inspected for integrity before

each use and are promptly

replaced if compromised.

Eyes Safety glasses or goggles

Safety glasses with side

shields or chemical splash

goggles should be worn to

protect against accidental

splashes or dust particles.[6]

Body Laboratory coat

A standard laboratory coat

should be worn to protect

street clothing and skin from

contamination.

Respiratory Not generally required

For routine handling of small

quantities in a well-ventilated

area, respiratory protection is

not typically necessary.[7] If

significant dust is generated, a

NIOSH-approved respirator

may be required.[7][8][9][10]

[11]

Operational Plan: From Receipt to Use
A systematic approach to handling D-Erythrose 4-phosphate sodium minimizes the risk of

contamination and ensures the integrity of the compound.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[12] The recommended storage temperature is -20°C.

Ensure the container is tightly sealed to prevent moisture absorption.

2. Handling and Preparation of Solutions:

Always handle the compound in a designated, clean workspace.

Work in a well-ventilated area. A fume hood is not strictly necessary for handling small, non-

dust-forming quantities but is considered best practice.

Before weighing, allow the container to equilibrate to room temperature to prevent

condensation.

To prepare solutions, slowly add the solid to the solvent to avoid splashing. D-Erythrose 4-
phosphate sodium is soluble in water.

3. Spill Management:

In the event of a spill, avoid generating dust.[12]

For small spills, gently sweep the solid material into a designated waste container.

Clean the spill area with a damp cloth or paper towel.

Dispose of all cleanup materials as chemical waste.

Disposal Plan
Proper disposal of D-Erythrose 4-phosphate sodium and its associated waste is crucial for

environmental protection and regulatory compliance.

1. Solid Waste:
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Collect unused or waste D-Erythrose 4-phosphate sodium powder in a clearly labeled,

sealed, and non-leaking container.[13]

This container should be marked as "non-hazardous chemical waste."

Arrange for disposal through your institution's Environmental Health and Safety (EH&S)

department or a licensed chemical waste contractor.[13][14]

2. Liquid Waste (Aqueous Solutions):

For non-hazardous, water-miscible solutions of D-Erythrose 4-phosphate sodium with a

neutral pH (between 6 and 9.5), disposal down the sanitary sewer may be permissible.[13]

Crucially, always consult and adhere to your local and institutional regulations regarding

sewer disposal of chemical waste.[6][15] Some institutions may prohibit this practice.

If sewer disposal is not permitted, collect the liquid waste in a labeled container for chemical

waste pickup.

3. Contaminated Materials:

Dispose of any materials that have come into contact with D-Erythrose 4-phosphate
sodium, such as gloves, weigh boats, and paper towels, as solid chemical waste.

Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Erythrose 4-phosphate
sodium, from initial receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1141013?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

